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Compound of Interest

Compound Name: Trimethylsulfonium chloride

Cat. No.: B1249062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Trimethylsulfonium
chloride, a versatile reagent with significant applications in organic synthesis and various

research fields. This document details its chemical structure, physicochemical properties,

synthesis protocols, and key reactions, with a focus on its role in the formation of sulfur ylides

for reactions such as the Corey-Chaykovsky reaction.

Chemical Structure and Properties
Trimethylsulfonium chloride is an organic salt consisting of a trimethylsulfonium cation and a

chloride anion.[1] The central sulfur atom in the cation is bonded to three methyl groups,

resulting in a trigonal pyramidal molecular geometry.[2] X-ray crystallography studies have

determined the C-S-C bond angles to be approximately 102°, a slight compression from the

ideal tetrahedral angle of 109.5° due to the presence of a lone pair of electrons on the sulfur

atom.[2] The carbon-sulfur bond distance is approximately 177 picometers.[2]

Physicochemical Properties
A summary of the key quantitative data for Trimethylsulfonium chloride is presented in the

table below for easy reference and comparison.
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Property Value Reference(s)

Chemical Formula C₃H₉ClS [2][3]

Molecular Weight 112.62 g/mol [2][4]

CAS Number 3086-29-1 [5]

Appearance
Colorless crystals or white

solid
[2]

Melting Point
Decomposes at ~100 °C;

another source states 162 °C
[2][6]

Solubility
Very soluble in water and

ethanol
[6]

Hygroscopicity Highly hygroscopic [6]

¹H NMR (D₂O, 600 MHz) δ 2.87 (s, 9H) [7]

InChI Key
OWUGVJBQKGQQKJ-

UHFFFAOYSA-M
[5]

SMILES C--INVALID-LINK--C.[Cl-] [3]

Synthesis of Trimethylsulfonium Chloride
The most common laboratory and industrial synthesis of Trimethylsulfonium chloride
involves the reaction of dimethyl sulfide with methyl chloride.[7]

Experimental Protocol: Synthesis from Sodium Sulfide
Nonahydrate and Chloromethane
This method provides a direct synthesis route to Trimethylsulfonium chloride.[7]

Materials:

Sodium sulfide nonahydrate (Na₂S·9H₂O)

Chloromethane (CH₃Cl)
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Anhydrous methanol

50 mL tetrafluoroethylene-lined autoclave

Procedure:

Add 12.0 g of sodium sulfide nonahydrate and 30 mL of anhydrous methanol to a 50 mL

tetrafluoroethylene-lined autoclave.[7]

At a low temperature, introduce 14.7 g of methyl chloride into the autoclave.[7]

Seal the autoclave and heat it in an external bath to 90 °C for 6 hours.[7]

After the reaction, cool the autoclave to room temperature.[7]

Filter the reaction solution and remove the solvent by rotary evaporation to obtain the crude

white solid product.[7]

The crude product can be recrystallized from ethanol to yield colorless crystals of high purity

(>99% by NMR).[7]

Reactants
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Figure 1. Experimental workflow for the synthesis of Trimethylsulfonium chloride.
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Key Reactions and Applications
Trimethylsulfonium chloride is a crucial precursor for the generation of dimethylsulfonium

methylide, a sulfur ylide.[8] This ylide is a key reagent in the Corey-Chaykovsky reaction, which

is widely used for the synthesis of epoxides, aziridines, and cyclopropanes.[9][10]

The Corey-Chaykovsky Reaction
The Corey-Chaykovsky reaction involves the reaction of a sulfur ylide with a ketone, aldehyde,

imine, or enone.[10] Unlike the Wittig reaction which leads to olefins, the Corey-Chaykovsky

reaction produces three-membered rings.[11]

Experimental Protocol: Epoxidation using the Corey-
Chaykovsky Reaction
The following is a general procedure for the epoxidation of a ketone using a sulfur ylide

generated from a trimethylsulfonium salt.

Materials:

Trimethylsulfonium iodide (or chloride)

Dry Dimethyl sulfoxide (DMSO)

Potassium tert-butoxide

Substrate (e.g., allyl cyclohexanone)

Ethyl ether

Water

Anhydrous magnesium sulfate

Procedure:

Dissolve trimethylsulfonium iodide (1.65 eq) in dry DMSO with stirring until a clear solution is

obtained.[12]
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Add the ketone substrate (1.0 eq) to the solution.[12]

Add a solution of potassium tert-butoxide (1.65 eq) in DMSO.[12]

Stir the resulting solution at room temperature for 2 hours.[12]

Quench the reaction by adding water.[12]

Extract the product with ethyl ether.[12]

Wash the organic phase with water and dry over anhydrous magnesium sulfate.[12]

Evaporate the solvent to obtain the crude epoxide, which can be further purified by column

chromatography.[12]

Reagents & Solvents
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Figure 2. Logical relationship in the Corey-Chaykovsky epoxidation reaction.

Safety and Handling
Trimethylsulfonium chloride is an irritant to the eyes, respiratory system, and skin.[1] It may

be harmful if swallowed.[1] Appropriate personal protective equipment, including gloves, safety

glasses, and a lab coat, should be worn when handling this compound.[13] It should be stored
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in a cool, dry, and well-ventilated place, protected from moisture due to its hygroscopic nature.

[13]

Conclusion
Trimethylsulfonium chloride is a valuable and versatile reagent in organic synthesis,

primarily serving as a precursor to dimethylsulfonium methylide for the Corey-Chaykovsky

reaction. Its ability to facilitate the formation of epoxides, aziridines, and cyclopropanes makes

it an important tool for medicinal chemists and researchers in drug development. A thorough

understanding of its properties, synthesis, and reaction mechanisms is crucial for its effective

and safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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